2-(3-Fluorophenyl)cycloheptan-1-one

• Molecular Formula: C13H15FO
• Molecular Weight: 206.26 g/mol
• IUPAC Name: 2-(3-fluorophenyl)cycloheptan-1-one
• InChI: InChI=1S/C13H15FO/c14-11-6-4-5-10(9-11)12-7-2-1-3-8-13(12)15/h4-6,9,12H,1-3,7-8H2
• InChI Key: AYXXXNLQLZVMMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)CC1)C2=CC(=CC=C2)F

Description

2-(3-Fluorophenyl)cycloheptan-1-one is a fluorinated cycloheptanone derivative characterized by a seven-membered cycloheptanone ring substituted at the 2-position with a 3-fluorophenyl group. Fluorine substitution is often employed to modulate electronic, steric, or metabolic properties in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluorophenyl)cycloheptan-1-one typically involves the reaction of cycloheptanone with a fluorinated benzene derivative under specific conditions. One common method is the Friedel-Crafts acylation, where cycloheptanone reacts with 3-fluorobenzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride.

Industrial Production Methods

Industrial production of 2-(3-Fluorophenyl)cycloheptan-1-one may involve large-scale Friedel-Crafts acylation processes, utilizing continuous flow reactors to enhance efficiency and yield. The use of advanced purification techniques such as recrystallization and chromatography ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluorophenyl)cycloheptan-1-one undergoes various chemical reactions, including:

Oxidation: The ketone group can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: The ketone can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Electrophiles like bromine or nitrating agents in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of 2-(3-fluorophenyl)cycloheptanoic acid.

Reduction: Formation of 2-(3-fluorophenyl)cycloheptanol.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

2-(3-Fluorophenyl)cycloheptan-1-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: Investigated for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Studied for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3-Fluorophenyl)cycloheptan-1-one involves its interaction with molecular targets such as enzymes and receptors. The fluorophenyl group enhances its binding affinity and specificity, allowing it to modulate biological pathways effectively. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

(a) 2-[2-(4-Methoxyphenyl)-2-oxoethyl]cycloheptan-1-one

This compound (CAS: 62368-88-1) shares the cycloheptanone core but differs in substituents: a 4-methoxyphenyl group replaces the 3-fluorophenyl moiety. Key distinctions include:

Property	2-(3-Fluorophenyl)cycloheptan-1-one (Hypothetical)	2-[2-(4-Methoxyphenyl)-2-oxoethyl]cycloheptan-1-one
Substituent	3-Fluorophenyl	4-Methoxyphenyl
Electron Effects	Electron-withdrawing (F)	Electron-donating (OCH₃)
Polarity	Higher (due to F)	Lower (due to OCH₃)
Metabolic Stability	Likely enhanced	May vary with methoxy metabolism

The methoxy analog’s InChIKey (GESHANFUKCHDEH-UHFFFAOYSA-N) and SMILES (COC1=CC=C(C=C1)C(=O)CC2CCCCCC2=O) highlight its structural features, which differ in electronic and steric profiles compared to the fluorinated derivative .

(b) Pharmaceutical Fluorophenyl-Containing Compounds

• AZD1152: A quinazoline derivative with a (3-fluorophenyl)amino group, used in kinase inhibition .
• NFOT : A spirocyclic compound containing a 3-fluorophenyl group, acting as a receptor modulator .

Fluorine in these compounds often enhances binding affinity (via polar interactions) and resistance to oxidative metabolism, suggesting similar advantages for 2-(3-Fluorophenyl)cycloheptan-1-one .

Research Findings and Implications

• Substituent Effects : Fluorine’s electronegativity may increase the ketone’s reactivity in nucleophilic additions compared to methoxy-substituted analogs .
• Pharmacological Potential: Fluorinated cycloheptanones could mimic motifs in kinase inhibitors (e.g., AZD1152) or receptor modulators (e.g., NFOT), though direct evidence is lacking .
• Synthetic Challenges: The steric bulk of the cycloheptanone ring may complicate synthetic routes, as seen in related spirocyclic systems .

Biological Activity

2-(3-Fluorophenyl)cycloheptan-1-one is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, focusing on its interactions with various biological targets, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-(3-Fluorophenyl)cycloheptan-1-one is $C_{12}H_{13}FO$, with a molecular weight of approximately 192.2 g/mol. The presence of the fluorine atom on the phenyl ring significantly influences its chemical reactivity and biological interactions, enhancing binding affinity to certain receptors.

Research indicates that 2-(3-Fluorophenyl)cycloheptan-1-one acts primarily as a non-competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor, similar to ketamine. This interaction is crucial for synaptic plasticity and memory function, suggesting its potential use in treating pain and mood disorders. The fluorophenyl group enhances its binding specificity, allowing it to modulate various neurotransmitter systems effectively.

Pharmacological Effects

Studies have shown that 2-(3-Fluorophenyl)cycloheptan-1-one exhibits significant analgesic and anesthetic properties. Its mechanism of action appears to involve modulation of glutamatergic neurotransmission, which is vital for pain perception and emotional regulation.

Interaction with Biological Targets

The compound has been investigated for its interactions with various enzymes and receptors:

• NMDA Receptors : As mentioned, it acts as a non-competitive antagonist, influencing pain pathways and potentially providing therapeutic effects in mood disorders.
• Other Neurotransmitter Systems : It may also interact with serotonin and dopamine receptors, although further research is required to clarify these interactions.

Research Findings

Recent studies have highlighted several key findings regarding the biological activity of 2-(3-Fluorophenyl)cycloheptan-1-one:

Study	Findings
	Demonstrated NMDA receptor antagonism similar to ketamine, indicating potential for pain management.
	Suggested use as an anesthetic agent due to its pharmacological profile.
	Explored metabolism in human liver microsomes, revealing N-dealkylation and hydroxylation as primary metabolic pathways.

Case Studies

Several case studies have documented the effects of compounds structurally related to 2-(3-Fluorophenyl)cycloheptan-1-one:

• Anesthetic Applications : A study involving animal models showed that administration led to significant analgesic effects comparable to established anesthetics.
• Behavioral Studies : Research indicated that similar compounds could induce conditioned place preference in rodents, suggesting potential for abuse liability but also therapeutic utility in treating depression .